Cas no 1216800-29-1 (Methyl 1,2,3,4-tetrahydroquinoline-7-carboxylate hydrochloride)

• Product Name: Methyl 1,2,3,4-tetrahydroquinoline-7-carboxylate hydrochloride
• CAS No: 1216800-29-1
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD09026783
• CID: 1082090
• PubChem ID: 52987594
• Update Time: 2025-05-20

Methyl 1,2,3,4-tetrahydroquinoline-7-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 1,2,3,4-tetrahydroquinoline-7-carboxylate hydrochloride
• 1,2,3,4-Tetrahydro-quinoline-7-carboxylic acid methyl ester hydrochloride
• 7-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-, methyl ester, hydrochloride (1:1)
• AS-43152
• methyl 1,2,3,4-tetrahydroquinoline-7-carboxylate;hydrochloride
• Methyl1,2,3,4-tetrahydroquinoline-7-carboxylatehydrochloride
• DB-072691
• AKOS016003863
• 1,2,3,4-Tetrahydroquinoline-7-carboxylic acid methyl ester HCl
• MFCD09026783
• CS-0141062
• A891558
• SB31866
• XYA56279
• Methyl 1,2,3,4-tetrahydroquinoline-7-carboxylate HCl
• 1216800-29-1

• MDL： MFCD09026783
• Inchi： 1S/C11H13NO2.ClH/c1-14-11(13)9-5-4-8-3-2-6-12-10(8)7-9;/h4-5,7,12H,2-3,6H2,1H3;1H
• InChI Key： WSTRFBFFJPJTSK-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CC2=C(C=1)NCCC2)=O

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Methyl 1,2,3,4-tetrahydroquinoline-7-carboxylate hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on Methyl 1,2,3,4-tetrahydroquinoline-7-carboxylate hydrochloride

Methyl 1,2,3,4-tetrahydroquinoline-7-carboxylate hydrochloride (CAS No. 1216800-29-1): A Comprehensive Overview

Methyl 1,2,3,4-tetrahydroquinoline-7-carboxylate hydrochloride, identified by its CAS number 1216800-29-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroquinoline family, a class of heterocyclic molecules known for their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex pharmacological agents.

The structural framework of Methyl 1,2,3,4-tetrahydroquinoline-7-carboxylate hydrochloride consists of a fused ring system comprising a benzene ring and a piperidine ring. The presence of a carboxylate group at the 7-position and a methyl ester group at the 1-position contributes to its unique chemical properties and reactivity. This molecular configuration allows for various modifications and functionalizations, which are crucial for developing novel drug candidates.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their potential roles in modulating biological pathways associated with neurological disorders, cancer, and infectious diseases. The compound Methyl 1,2,3,4-tetrahydroquinoline-7-carboxylate hydrochloride has been extensively studied for its pharmacological profile. Preliminary in vitro studies suggest that it exhibits inhibitory activity against certain enzymes and receptors involved in disease progression.

One of the most compelling aspects of Methyl 1,2,3,4-tetrahydroquinoline-7-carboxylate hydrochloride is its versatility as a building block in drug discovery. Researchers have leveraged its scaffold to design molecules with enhanced binding affinity and selectivity. For instance, modifications at the 7-position have been explored to improve interactions with target proteins, while the methyl ester group offers opportunities for further chemical transformations.

The synthesis of Methyl 1,2,3,4-tetrahydroquinoline-7-carboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of a tetrahydroquinoline precursor followed by esterification and salt formation. Advances in synthetic methodologies have enabled more efficient and scalable production methods, which are essential for industrial applications.

Recent advancements in computational chemistry have also contributed to the understanding of the pharmacokinetic properties of Methyl 1,2,3,4-tetrahydroquinoline-7-carboxylate hydrochloride. Molecular modeling studies have helped predict its absorption, distribution, metabolism, and excretion (ADME) profiles. These insights are critical for optimizing drug formulations and ensuring therapeutic efficacy.

In addition to its synthetic utility, Methyl 1,2,3,4-tetrahydroquinoline-7-carboxylate hydrochloride has shown promise in preclinical models as a potential treatment for various conditions. For example, its ability to modulate neurotransmitter receptors has led to investigations into its effects on cognitive function and neuroprotection. Similarly, its interactions with inflammatory pathways have sparked interest in its potential anti-inflammatory applications.

The development of novel pharmaceuticals often relies on the availability of high-quality intermediates like Methyl 1,2,3,4-tetrahydroquinoline-7-carboxylate hydrochloride. Its well-characterized structure and predictable reactivity make it an indispensable tool for medicinal chemists. As research continues to uncover new therapeutic targets and mechanisms, the demand for such versatile intermediates is expected to grow.

The regulatory landscape for pharmaceutical compounds necessitates rigorous quality control measures throughout the synthesis and purification process. Manufacturers must adhere to stringent guidelines to ensure the safety and efficacy of final drug products derived from intermediates like Methyl 1,2,3,4-tetrahydroquinoline-7-carboxylate hydrochloride. This includes thorough analytical characterization using techniques such as NMR spectroscopy、HPLC、and mass spectrometry.

The future prospects of Methyl 1,2,3,4-tetrahydroquinoline-7-carboxylate hydrochloride are bright given its broad applicability in drug discovery. Ongoing research aims to expand its utility by exploring new synthetic routes and investigating novel biological activities. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.